2-(2-Methylcyclohexyl)ethan-1-amine

• IUPAC Name: 2-(2-methylcyclohexyl)ethanamine
• InChI: InChI=1S/C9H19N/c1-8-4-2-3-5-9(8)6-7-10/h8-9H,2-7,10H2,1H3
• InChI Key: BXKLFCREVJPUJY-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC1CCN
• Molecular Formula: C9H19N
• DSSTOX Substance ID: DTXSID00692904
• Molecular Weight: 141.25 g/mol
• CAS No.: 102450-00-0

Description

“2-(2-Methylcyclohexyl)ethan-1-amine” is a chemical compound with the molecular formula C9H19N. It has a molecular weight of 141.26. It is a liquid at room temperature.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C9H19N/c1-8-4-2-3-5-9(8)6-7-10/h8-9H,2-7,10H2,1H3.

Physical and Chemical Properties Analysis

“this compound” is a liquid at room temperature.

Scientific Research Applications

• Direct Amination Synthesis : The amination of methylcyclohexane to 1-amino-1-methylcyclohexane using trichloramine and aluminum chloride is a significant process. This method offers a straightforward synthesis for t-carbinamines, showcasing the utility of direct amination of t-alkanes (Kovavic & Chaudhary, 1967).

• Photochemical Properties in Organic Chemistry : Research on the photochemical properties of certain amino-linked bichromophoric anthracenes, including those related to methylcyclohexane, helps understand the fluorescence spectrum and quantum yields in different solvents. This is crucial for applications in photochemistry and material science (Mori & Maeda, 1997).

• Ammonolysis and Aminolysis Reactions : The reaction of 1,2-bis(methyldichlorosilyl)ethane with ammonia and amines, forming different compounds depending on the specific amine, illustrates the diverse chemical reactions and compounds that can be synthesized from methylcyclohexane derivatives (Andrianov et al., 1973).

• Hydrodenitrogenation Studies : Understanding the role of hydrogenolysis and nucleophilic substitution in hydrodenitrogenation over certain catalysts can be informed by studying the hydrodesulfurization of compounds like 2-methylcyclohexanethiol. Such studies contribute to the development of more efficient catalytic processes (Rota & Prins, 2001).

• Catalysis in Asymmetric Synthesis : The design and application of certain C2-symmetric chiral tertiary amines in catalyzing asymmetric reactions highlight the importance of methylcyclohexane derivatives in catalysis and asymmetric synthesis (Kostenko et al., 2018).

Safety and Hazards

The safety information for “2-(2-Methylcyclohexyl)ethan-1-amine” indicates that it is dangerous, with hazard statements H314 and H335. This suggests that it causes severe skin burns and eye damage (H314), and may cause respiratory irritation (H335).